1,2,4-Triazine, 5,6-bis(4-methoxyphenyl)-3-(methylthio)-

• CAS RN: 58848-77-4
• Molecular Formula: C18H17N3O2S
• Molecular Weight: 339.4 g/mol
• IUPAC Name: 5,6-bis(4-methoxyphenyl)-3-methylsulfanyl-1,2,4-triazine
• InChI: InChI=1S/C18H17N3O2S/c1-22-14-8-4-12(5-9-14)16-17(20-21-18(19-16)24-3)13-6-10-15(23-2)11-7-13/h4-11H,1-3H3
• InChI Key: CUAKRZGAUUUHSI-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(N=NC(=N2)SC)C3=CC=C(C=C3)OC

Description

1,2,4-Triazine, 5,6-bis(4-methoxyphenyl)-3-(methylthio)- is a useful research compound. Its molecular formula is C18H17N3O2S and its molecular weight is 339.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Eight grams (0.20 mole) of sodium hydroxide were dissolved in 600 ml. of ethanol by warming. The basic solution was cooled to room temperature and 67.0 grams (0.20 mole) of 3-mercapto-5,6-bis(4-methoxyphenyl)-1,2,4-triazine were added. Methyl iodide, 67 g. (0.47 mole), was added to the reaction mixture and the mixture immediately became a slurry. Three hundred milliliters of ethanol were added to the slurry and stirring was continued for about 3 hours. One hundred milliliters of water were added to the reaction mixture and the solid product was collected by filtration. The yield of 3-methylmercapto-5,6-bis(4-methoxyphenyl)-1,2,4-triazine, mp about 152°-155°C., was 67.3 g.

Synthesis routes and methods II

Procedure details

Eight grams (0.20 mole) of sodium hydroxide were dissolved in 600 ml. of ethanol. The resulting solution was cooled to ambient temperature and 67.0 grams (0.20 mole) of 3-mercapto-5,6-bis(4-methoxyphenyl)-1,2,4-triazine were added. Methyl iodide, 67 g. (0.47 mole), was added to the reaction mixture and the mixture immediately became a slurry. Three hundred milliliters of ethanol were added to the slurry and stirring was continued for about 3 hours. One hundred milliliters of water were added to the reaction mixture and the solid product was collected by filtration. The yield of 5,6-bis(4-methoxyphenyl)-3-methylthio-1,2,4-triazine, m.p. about 152°-155° C., was 67.3 g.